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Compound of Interest

Compound Name: 5-GMPS

Cat. No.: B15600589

For researchers, scientists, and drug development professionals, ensuring safe handling of all
laboratory chemicals is paramount. This document provides immediate and essential safety
and logistical information for the handling of 5'-Guanosine Monophosphate Sodium Salt (5'-
GMPS), including personal protective equipment (PPE), operational procedures, and disposal
plans.

Personal Protective Equipment (PPE)

When handling 5'-GMPS, the following personal protective equipment should be utilized to
minimize exposure and ensure personal safety.
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Protection Type

Specific Recommendations

Rationale

Eye Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1]

To prevent eye contact with the
powder, which may cause

irritation.[2]

Hand Protection

Wear appropriate protective
gloves to prevent skin

exposure.[1]

To avoid direct skin contact.
While generally not considered
a skin irritant, repeated or
prolonged contact should be

avoided.

Body Protection

Wear a lab coat or appropriate
protective clothing to prevent

skin exposure.[1][2]

To protect skin and personal

clothing from contamination.

Respiratory Protection

A dust respirator should be
used when there is a risk of
inhaling dust, for instance,
when handling large quantities
or if the ventilation is
inadequate.[2] Use an
approved/certified respirator or
equivalent.[2] For large spills,
a self-contained breathing

apparatus may be necessary.

[2]

To prevent irritation of the

respiratory tract.[1][2]

Hazard Identification and Ratings

While the toxicological properties of 5'-GMPS have not been fully investigated, it is considered

to have a low hazard potential for usual industrial handling.[1][2] The following table

summarizes the available hazard ratings.
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Hazard Rating

Health Flammability Reactivity/Instability
System
NFPA (estimated) 1 0 0
HMIS 0 0 0

Standard Operating Procedures

Adherence to the following procedural steps will ensure the safe handling and storage of 5'-
GMPS.

Handling:

Ventilation: Always use 5'-GMPS in a well-ventilated area to keep airborne concentrations
low.[1][3]

e Minimize Dust: Take care to minimize the generation and accumulation of dust during
handling.[1][4]

o Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
eating, drinking, or smoking.[1]

e Avoid Contact: Avoid contact with eyes, skin, and clothing.[1]

 Ingestion and Inhalation: Avoid ingestion and inhalation of the substance.[1]
Storage:

o Container: Keep the container tightly closed when not in use.[1][4]

o Conditions: Store in a cool, dry, well-ventilated area away from incompatible substances.[1]
[3] It is recommended to keep it refrigerated (below 4°C/39°F).[1]

« Integrity: Protect containers against physical damage and check regularly for leaks.[3]

Emergency and Disposal Plan
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Accidental Release (Spill): In the event of a spill, follow these steps to ensure a safe and
effective cleanup.

e Clear Area: Clear the area of all personnel.[3]
e Ventilate: Ensure the area is well-ventilated.[1]

o Personal Protection: Use proper personal protective equipment as outlined in the PPE
section, including impervious gloves, safety glasses, and a dust respirator.[2][3]

o Containment: Prevent the spillage from entering drains, sewers, or water courses.[3]

o Cleanup: Use dry clean-up procedures.[3] Carefully sweep or vacuum up the material,
avoiding the generation of dust.[1][3]

» Disposal: Place the spilled material into a clean, dry, sealable, and labeled container for
disposal.[1][3]

Disposal: Dispose of waste material in accordance with local, regional, and national
regulations.

Workflow for Accidental Spill Response
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Immediate Actions
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Caption: Workflow for responding to a 5'-GMPS spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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